4-Bromo-2-(2,2,2-trifluoroethoxy)aniline
Overview
Description
4-Bromo-2-(2,2,2-trifluoroethoxy)aniline is a chemical compound . The IUPAC name for this compound is 4-bromo-2-(2,2,2-trifluoroethoxy)aniline . It has a CAS number of 1496808-60-6 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6BrF4NO/c9-4-1-7(6(14)2-5(4)10)15-3-8(11,12)13/h1-2H,3,14H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical form of this compound is solid . It has a molecular weight of 288.04 . The storage temperature is ambient temperature .Scientific Research Applications
Vibrational Analysis and Nonlinear Optical Materials
4-Bromo-2-(2,2,2-trifluoroethoxy)aniline and similar compounds like 4-bromo-3-(trifluoromethyl)aniline have been studied for their vibrational properties using techniques like Fourier Transform-Infrared and Fourier Transform-Raman. These studies are crucial for understanding the electronic structure and properties like hyperconjugation interactions, which are important for potential applications in nonlinear optical (NLO) materials (Revathi et al., 2017).
Crystal Structures and Physical Properties
The crystal structures of various aniline derivatives, including those similar to 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline, have been extensively analyzed. These studies provide insights into molecular interactions and structural motifs, crucial for understanding the material's physical properties and potential applications in material science (Dey et al., 2003).
Synthesis and Applications in Organic Chemistry
Research has focused on the synthesis of various aniline derivatives, highlighting methods and conditions for achieving high yields and purity. These synthetic routes are important for producing intermediates for agrochemicals and other industrial applications (Zhi-yuan, 2011).
Potential in Insecticide Development
Studies on anilino-triazine insecticides have shown the importance of substituents like bromo and trifluoroethoxy in enhancing insecticidal potency. These findings are significant in the development of new and more effective insecticides (Johnson et al., 2017).
Safety and Hazards
This compound is classified as harmful in contact with skin, harmful if inhaled, may cause respiratory irritation, harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, washing all exposed external body areas thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves, protective clothing, eye protection, and face protection .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline. Factors such as temperature, pH, and presence of other substances can affect its stability and activity . It’s recommended to store the compound in a cool, dry, and well-ventilated place .
properties
IUPAC Name |
4-bromo-2-(2,2,2-trifluoroethoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF3NO/c9-5-1-2-6(13)7(3-5)14-4-8(10,11)12/h1-3H,4,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLMJAACWCUDOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)OCC(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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